Cas no 908279-57-2 (3-Iodo-2-methoxyisonicotinonitrile)

• Product Name: 3-Iodo-2-methoxyisonicotinonitrile
• CAS No: 908279-57-2
• MF: C₇H₅IN₂O
• MW: 260.031873464584
• MDL: MFCD09056806
• CID: 1006163
• PubChem ID: 11849717
• Update Time: 2025-05-24

3-Iodo-2-methoxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methoxyisonicotinonitrile
• 3-Iodo-2-methoxy-4-pyridinecarbonitrile
• 3-iodo-2-methoxypyridine-4-carbonitrile
• 4-cyano-3-iodo-2-methoxypyridine
• AK127016
• FCH1324169
• 2-Methoxy-3-iodopyridine-4-carbonitrile
• AX8248807
• ST2405109
• 3-Iodo-2-methoxy-4-pyridinecarbonitrile (ACI)
• DS-5354
• DB-331347
• AKOS016012433
• DTXSID50474393
• 908279-57-2
• C77092

• MDL： MFCD09056806
• Inchi： 1S/C7H5IN2O/c1-11-7-6(8)5(4-9)2-3-10-7/h2-3H,1H3
• InChI Key： NKOLCZUNZRIELF-UHFFFAOYSA-N
• SMILES： N#CC1C(I)=C(OC)N=CC=1

Computed Properties

• Exact Mass: 259.94466g/mol
• Monoisotopic Mass: 259.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.9±0.1 g/cm3
• Melting Point: 163-164℃
• Boiling Point: 298.6±40.0 °C at 760 mmHg
• Flash Point: 134.4±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Iodo-2-methoxyisonicotinonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Iodo-2-methoxyisonicotinonitrile

3-Iodo-2-methoxyisonicotinonitrile (CAS No. 908279-57-2): A Key Intermediate in Modern Pharmaceutical Synthesis

3-Iodo-2-methoxyisonicotinonitrile, identified by its unique chemical identifier CAS No. 908279-57-2, represents a highly versatile intermediate in the realm of pharmaceutical synthesis. This compound, featuring a3-iodo substituent on a2-methoxyisonicotinonitrile backbone, has garnered significant attention in recent years due to its utility in constructing complex molecular architectures essential for drug development.

The structural motif of 3-Iodo-2-methoxyisonicotinonitrile encompasses a pyridine ring modified with an iodine atom at the 3-position and a methoxy group at the 2-position, further functionalized by a cyano group at the 4-position. This specific arrangement endows the compound with remarkable reactivity, making it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

In contemporary pharmaceutical research, the demand for efficient and scalable synthetic routes has led to the exploration of halogenated pyridines as key intermediates. The3-iodo moiety, in particular, serves as a privileged handle for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These transformations are pivotal in constructing biaryl systems, which are prevalent in many bioactive molecules.

The2-methoxyisonicotinonitrile core of 3-Iodo-2-methoxyisonicotinonitrile is particularly noteworthy for its ability to undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at strategic positions within the molecule. This flexibility is instrumental in generating libraries of compounds for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Isonicotinonitrile derivatives, such as 3-Iodo-2-methoxyisonicotinonitrile, have been extensively studied for their potential applications in treating various diseases, including infectious disorders and cancer. Thecyano group embedded within the molecule not only contributes to its electronic properties but also provides a site for further derivatization via reduction or hydrolysis.

The synthesis of 3-Iodo-2-methoxyisonicotinonitrile typically involves multi-step organic transformations starting from commercially available precursors. A common approach includes the halogenation of a methoxy-substituted isonicotinonitrile derivative followed by functional group manipulation to achieve the desired3-iodo-2-methoxy configuration. Optimizing these synthetic pathways is crucial for ensuring high yields and purity, which are essential for subsequent pharmaceutical applications.

The utility of 3-Iodo-2-methoxyisonicotinonitrile extends beyond its role as a mere intermediate. It has been employed in the synthesis of kinase inhibitors, which are among the most extensively researched drug targets due to their involvement in numerous pathological processes. The ability to introduce aryl or alkyl groups via cross-coupling reactions allows for fine-tuning of binding interactions with biological targets, thereby enhancing drug efficacy and selectivity.

In addition to its applications in oncology research, 3-Iodo-2-methoxyisonicotinonitrile has found utility in developing antimicrobial agents. The structural features of this compound can be leveraged to design molecules that disrupt essential bacterial pathways or inhibit viral replication. Such applications are particularly relevant in light of growing concerns about antibiotic resistance and emerging infectious diseases.

The growing interest in green chemistry principles has also influenced the synthesis of 3-Iodo-2-methoxyisonicotinonitrile. Researchers are increasingly exploring catalytic methods that minimize waste and energy consumption while maintaining high reaction efficiencies. Such innovations not only align with environmental sustainability goals but also improve cost-effectiveness and scalability for industrial production.

The future prospects of 3-Iodo-2-methoxyisonicotinonitrile are promising, with ongoing research aimed at expanding its synthetic applications and exploring new therapeutic modalities. As our understanding of biological systems continues to evolve, so too will the demand for sophisticated molecular tools like this compound to address complex diseases.